Cas no 1329836-95-4 (Repirinast-d4)

• Product Name: Repirinast-d4
• CAS No: 1329836-95-4
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 4552569
• PubChem ID: 71751997
• Update Time: 2025-07-28

Repirinast-d4 Chemical and Physical Properties

Names and Identifiers

• Repirinast-d4
• 5,6-Dihydro-7,8-diMethyl-4,5-dioxo-4H-pyrano[3,2-c]quinoline-2-carboxylic Acid 3-Methylbutyl-d4 Ester
• MY 5116-d4
• RoMet-d4
• [2H4]-Repirinast
• HY-109544S
• (1,1,2,2-tetradeuterio-3-methylbutyl) 7,8-dimethyl-4,5-dioxo-6H-pyrano[3,2-c]quinoline-2-carboxylate
• CS-0202222
• 1329836-95-4

• Inchi： 1S/C20H21NO5/c1-10(2)7-8-25-20(24)15-9-14(22)16-18(26-15)13-6-5-11(3)12(4)17(13)21-19(16)23/h5-6,9-10H,7-8H2,1-4H3,(H,21,23)
• InChI Key： NFQIAEMCQGTTIR-UHFFFAOYSA-N
• SMILES： c1cc2C3OC(C(=O)OCCC(C)C)=CC(=O)C=3C(=O)Nc2c(C)c1C

Computed Properties

• Exact Mass: 359.16707975g/mol
• Monoisotopic Mass: 359.16707975g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 581.3±50.0 °C at 760 mmHg
• Flash Point: 305.4±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Repirinast-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines